molecular formula BrF5 B1222226 Bromine pentafluoride CAS No. 7789-30-2

Bromine pentafluoride

Cat. No.: B1222226
CAS No.: 7789-30-2
M. Wt: 174.9 g/mol
InChI Key: XHVUVQAANZKEKF-UHFFFAOYSA-N
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Description

Bromine pentafluoride (BrF5) is a powerful and highly reactive halogen compound. It is a colorless, nonflammable gas that is highly soluble in both water and organic solvents. BrF5 is primarily used as a reagent in chemical synthesis, as a catalyst in organic reactions, and in the production of fluorinated compounds. It is also used in the manufacturing of pharmaceuticals, cosmetics, and other specialty chemicals.

Scientific Research Applications

Isotopic Analysis

Bromine pentafluoride is significant in the field of isotopic analysis. A technique developed in 1963 used this compound as a reagent for the quantitative liberation of oxygen from oxides and silicates. This method provided consistently better oxygen yields than previous techniques, reducing systematic errors in isotopic composition. This compound is preferred over fluorine for its ease of handling, purification, and ability to react with minerals not completely reactive with fluorine (Clayton & Mayeda, 1963).

Air Purification

This compound and related compounds have been studied for their potential in air purification, particularly in contexts like uranium mines. Compounds like bromine trifluoride and this compound complexes react spontaneously with radon and its daughters at room temperature, converting them to nonvolatile ions and compounds, thus aiding in the removal of these radioelements from air (Stein, 1972).

Chemical Properties and Structure Analysis

Research has extensively explored the chemical properties and structure of this compound. The Raman spectrum of this compound, observed in 1952, correlated with a tetragonal pyramid configuration and provided insights into its thermodynamic properties. Such studies contribute to a deeper understanding of its molecular structure and behavior (Stephenson & Jones, 1952).

Reactions with Other Compounds

This compound's reactivity with various anions has been a subject of research. It undergoes fluorine-oxygen exchange reactions with sulfate anions and reacts with azides and nitrites, forming different fluorinated compounds. Such reactions are important for understanding its chemical behavior and potential applications in synthesizing new compounds (Christe, Wilson & Schack, 1989).

Industrial Applications

In terms of industrial applications, this compound has been considered for use in uranium fluorinating agents in fluoride volatility processes. Its extreme reactivity necessitated testing to determine the resistance of materials typically present in fluoride volatility plants. This research is crucial for ensuring safe handling and effective use in industrial contexts (Habiger, 1969).

Safety and Hazards

BrF5 is very toxic by inhalation . It is corrosive to metals and tissue . It will accelerate the burning of combustible material . If the containers are involved in a fire they may rupture violently and rocket . Exposure to 100 ppm or more for more than one minute is lethal to most experimental animals . Chronic exposure may cause kidney damage and liver failure . Additionally, BrF5 is a strong oxidizing agent and may spontaneously ignite or explode upon contact with flammable substances such as organic materials and metal dust .

Future Directions

BrF5 has been used in oxygen isotope analysis, as an oxidizer in liquid rocket propellants, and as a fluorinating agent in the processing of uranium . Future research could explore other potential applications of this powerful fluorinating agent .

Biochemical Analysis

Biochemical Properties

Bromine pentafluoride plays a significant role in biochemical reactions due to its strong oxidizing nature. It interacts with various enzymes, proteins, and other biomolecules, often leading to the oxidation of these compounds. The interactions between this compound and biomolecules are typically characterized by the transfer of fluorine atoms, which can alter the structure and function of the target molecules .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It can influence cell function by disrupting cell signaling pathways, altering gene expression, and affecting cellular metabolism. The compound’s strong oxidizing properties can lead to oxidative stress, which can damage cellular components and impair cell function .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. It can bind to enzymes and proteins, leading to their inhibition or activation. Additionally, this compound can cause changes in gene expression by interacting with DNA and other genetic material. These interactions can result in the modification of cellular processes and functions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable but can degrade under certain conditions, leading to the formation of other reactive species. Long-term exposure to this compound can result in persistent oxidative stress and damage to cellular components, which can affect cellular function and viability .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may cause mild oxidative stress, while higher doses can lead to severe toxicity and adverse effects. Threshold effects have been observed, where a certain dosage level results in a significant increase in toxicity. High doses of this compound can cause damage to tissues and organs, leading to impaired function and potentially fatal outcomes .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interactions with enzymes and cofactors. The compound can affect metabolic flux and alter metabolite levels by oxidizing key intermediates in metabolic pathways. These interactions can disrupt normal cellular metabolism and lead to metabolic imbalances .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can affect the localization and accumulation of the compound, influencing its activity and function. This compound can accumulate in specific cellular compartments, where it exerts its effects on cellular processes .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. The compound’s activity and function can be affected by its localization, as it interacts with different biomolecules in various cellular compartments. This compound can target specific organelles, such as mitochondria, where it can disrupt normal cellular processes and functions .

Properties

IUPAC Name

pentafluoro-λ5-bromane
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InChI

InChI=1S/BrF5/c2-1(3,4,5)6
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InChI Key

XHVUVQAANZKEKF-UHFFFAOYSA-N
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Canonical SMILES

FBr(F)(F)(F)F
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Molecular Formula

BrF5
Record name BROMINE PENTAFLUORIDE
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DSSTOX Substance ID

DTXSID30894171
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Molecular Weight

174.90 g/mol
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Physical Description

Bromine pentafluoride appears as a colorless, fuming liquid with a pungent odor. Used to make other chemicals and in rockets. Very toxic by inhalation. Corrosive to metals and tissue. Will accelerate the burning of combustible material. If the containers are involved in a fire they may rupture violently and rocket., Colorless to pale-yellow, fuming liquid with a pungent odor; Note: A colorless gas above 105 degrees F. Shipped as a compressed gas; [NIOSH], PALE YELLOW OR COLOURLESS FUMING LIQUID WITH PUNGENT ODOUR., Colorless to pale-yellow, fuming liquid with a pungent odor., Colorless to pale-yellow, fuming liquid with a pungent odor. [Note: A colorless gas above 105 °F. Shipped as a compressed gas.]
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Boiling Point

106 °F at 760 mmHg (USCG, 1999), 40.76 °C, 41 °C, 105 °F
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Solubility

Reacts with water violently (NIOSH, 2023), Produces an explosion on contact with water, Solubility in water: reaction, Reacts violently
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Density

2.48 at 68 °F (USCG, 1999) - Denser than water; will sink, 2.4604 g/cu cm at 25 °C, Relative density (water = 1): 2.5, 2.48
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Vapor Density

6.05 (Air = 1), Relative vapor density (air = 1): 6.1
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Vapor Pressure

328 mmHg (NIOSH, 2023), 406.0 [mmHg], 406 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 44, 328 mmHg
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Mechanism of Action

The mechanism by which halogen fluorides exert their acute toxicity is by direct irritation and corrosion. In experimental animals, these strong oxidizing chemicals produce lacrimation, sneezing, and salivation, which progresses to nausea, difficult respiration, and unconsciousness with cyanosis. Lacrimation and rhinorrhea are responses to stimulation of the trigeminal nerve. The eyes and exposed skin suffer burns. At the high concentrations that cause lethality, the capacity of the upper respiratory tract to scrub the halogen fluorides from the inhaled air is exceeded, and the chemicals penetrate to the lungs, causing edema and destruction of the pulmonary tissue. These signs were observed in monkeys, dogs, rats, and mice exposed to ClF5 and in rats exposed to BrF5.
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Color/Form

Liquid, Colorless fuming liquid

CAS No.

7789-30-2
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Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name BROMINE PENTAFLUORIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0974
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0
Record name BROMINE PENTAFLUORIDE
Source Occupational Safety and Health Administration (OSHA)
URL https://www.osha.gov/chemicaldata/663
Description The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc.
Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.

Melting Point

-76 °F (USCG, 1999), -60.5 °C, -61 °C, -77 °F
Record name BROMINE PENTAFLUORIDE
Source CAMEO Chemicals
URL https://cameochemicals.noaa.gov/chemical/259
Description CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management.
Explanation CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data.
Record name BROMINE PENTAFLUORIDE
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7484
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name BROMINE PENTAFLUORIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0974
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0
Record name BROMINE PENTAFLUORIDE
Source Occupational Safety and Health Administration (OSHA)
URL https://www.osha.gov/chemicaldata/663
Description The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc.
Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
Record name Bromine pentafluoride
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0065.html
Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

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